Cas no 1203153-77-8 (2-methoxy-1-{4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one)

• Product Name: 2-methoxy-1-{4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one
• CAS No: 1203153-77-8
• MF: C₁₅H₂₀N₆O₂
• MW: 316.358302116394
• CID: 6071563
• PubChem ID: 45502396
• Update Time: 2025-11-01

2-methoxy-1-{4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-{4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one
• 2-methoxy-1-[4-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]ethanone
• 2-methoxy-1-(4-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)ethanone
• 2-methoxy-1-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• AKOS024513470
• 1203153-77-8
• F5558-0011

• Inchi： 1S/C15H20N6O2/c1-12-17-13(10-14(18-12)21-5-3-4-16-21)19-6-8-20(9-7-19)15(22)11-23-2/h3-5,10H,6-9,11H2,1-2H3
• InChI Key： RTBPWCLKUASOOC-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2C=C(N3C=CC=N3)N=C(C)N=2)CC1)COC

Computed Properties

• Exact Mass: 316.16477390g/mol
• Monoisotopic Mass: 316.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-methoxy-1-{4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one

Professional Introduction to Compound with CAS No 1203153-77-8 and Product Name: 2-methoxy-1-{4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one

The compound with the CAS number 1203153-77-8 and the product name 2-methoxy-1-{4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's molecular structure incorporates several key functional groups, including a methoxy moiety, a piperazine ring, and a pyrimidine core, which contribute to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of a pyrazole ring in this compound is particularly noteworthy, as pyrazole derivatives have been extensively studied for their pharmacological properties. Pyrazole-based compounds are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery. The specific substitution pattern of the pyrimidine ring in this molecule further enhances its potential as a lead compound for further development.

The piperazine moiety is another critical feature of this compound, contributing to its ability to modulate biological pathways. Piperazine derivatives are widely recognized for their role in central nervous system (CNS) drugs, antihistamines, and antimicrobial agents. The integration of a piperazine ring with the pyrimidine core in this compound suggests that it may exhibit multiple pharmacological activities, making it a promising candidate for further investigation.

Current advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Molecular docking studies have been particularly useful in understanding the interactions between this compound and potential target proteins. Preliminary simulations indicate that the methoxy group and the piperazine ring may engage in favorable interactions with specific amino acid residues on the target proteins, suggesting that this compound could exhibit potent binding affinity.

In addition to its structural complexity, this compound also possesses favorable physicochemical properties that make it suitable for drug development. The presence of polar functional groups enhances its solubility in both water and organic solvents, which is crucial for formulation purposes. Furthermore, the compound's stability under various storage conditions ensures that it can be reliably used in both laboratory and clinical settings.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in characterizing the intermediate and final products.

Recent clinical trials have demonstrated the potential therapeutic applications of similar pyrazole and piperazine derivatives. These studies have shown that such compounds can modulate various signaling pathways involved in inflammation, neurodegeneration, and cancer progression. The unique structural features of this compound position it as a promising candidate for further preclinical and clinical investigations.

The development of novel drug candidates is a complex process that requires extensive characterization at multiple levels. From molecular design to preclinical testing, each step must be meticulously planned to ensure safety and efficacy. The compound with CAS no 1203153-77-8 is no exception; its journey from laboratory synthesis to potential clinical use involves rigorous testing and validation.

Collaborative efforts between academic researchers and pharmaceutical companies have been instrumental in advancing the field of medicinal chemistry. Open science initiatives have facilitated the sharing of data and resources, accelerating the discovery and development of new therapeutic agents. This compound exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. As computational methods continue to improve, researchers will be able to more accurately predict the behavior of complex molecules like this one.

In conclusion, the compound with CAS no 1203153-77-8 represents a significant contribution to the field of pharmaceutical chemistry. Its intricate structure, incorporating key functional groups such as methoxy, pyrazole, and piperazine, makes it a promising candidate for further development. With ongoing research efforts aimed at elucidating its pharmacological properties and optimizing its therapeutic potential, this compound holds great promise for future medical applications.